(S)-2-Amino-4-methyl-N-(4-nitrophenyl)pentanamide hydrochloride

Specification

• CAS No.: 16010-98-3
• Molecular Formula: C12H18ClN3O3
• Molecular Weight: 287.74 g/mol
• IUPAC Name: (2S)-2-amino-4-methyl-N-(4-nitrophenyl)pentanamide;hydrochloride
• Standard InChI: InChI=1S/C12H17N3O3.ClH/c1-8(2)7-11(13)12(16)14-9-3-5-10(6-4-9)15(17)18;/h3-6,8,11H,7,13H2,1-2H3,(H,14,16);1H/t11-;/m0./s1
• Standard InChI Key: PFOYXOWPGRWPLS-MERQFXBCSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])N.Cl
• SMILES: CC(C)CC(C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])N.Cl
• Canonical SMILES: CC(C)CC(C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])N.Cl

Introduction

(S)-2-Amino-4-methyl-N-(4-nitrophenyl)pentanamide hydrochloride, with a CAS number of 16010-98-3, is a compound of interest in various biochemical and pharmaceutical applications. This article aims to provide a comprehensive overview of its properties, applications, and research findings.

Hazard Information

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: P261 (avoid breathing dust), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing).

Potential Applications

• Enzyme Inhibition: Compounds with similar structures have shown inhibitory effects on enzymes involved in metabolic pathways. The nitrophenyl moiety could potentially interact with specific enzyme active sites.

• Protein Interactions: The amide linkage and amino group may facilitate binding to proteins, influencing their function or stability.

Comparison with Similar Compounds

Compound	Similarity	Unique Features
4-Nitrophenethylamine hydrochloride	Similar aromatic nitro group	Lacks the amide moiety, differing in chemical reactivity
2-(4-Nitrophenyl)ethylamine hydrochloride	Different substitution pattern	Varies in biological activity due to structural differences

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